Butanoic acid, 4,4-difluoro-3-[(phenylmethyl)amino]-, ethyl ester

• IUPAC Name: ethyl 3-(benzylamino)-4,4-difluorobutanoate
• InChI: InChI=1S/C13H17F2NO2/c1-2-18-12(17)8-11(13(14)15)16-9-10-6-4-3-5-7-10/h3-7,11,13,16H,2,8-9H2,1H3
• InChI Key: RUJOMJAYIUZHOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C(F)F)NCC1=CC=CC=C1
• Molecular Formula: C13H17F2NO2
• DSSTOX Substance ID: DTXSID60438628
• Molecular Weight: 257.28 g/mol
• CAS RN: 81982-49-2

Description

Butanoic acid, 4,4-difluoro-3-[(phenylmethyl)amino]-, ethyl ester is a chemical compound with the molecular formula C₁₁H₁₄O₂ and a molecular weight of approximately 178.23 g/mol . Its IUPAC Standard InChI is InChI=1S/C11H14O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3 . The compound is also known by other names such as Benzyl butanoate , Phenylmethyl butanoate , and Benzyl n-butyrate .

Scientific Research Applications

Synthesis Processes

• The compound has been used in the synthesis of chlorambucil derivatives, which are important in medicinal chemistry. For instance, a study described the synthesis of 4-[4′-bis(2″-chloroethyl)aminophenyl]-3-(difluoromethyl)butanoic acid, a derivative of chlorambucil, employing a multi-step synthesis process involving benzyl trifluoromethyl ketone and ethyl bromoacetate in a Reformatsky-type reaction. This research highlights the role of such compounds in the development of potential anti-cancer agents (Coe, Markou, & Tatlow, 1997).

Agricultural Applications

• In the realm of agriculture, the compound's derivatives, known as juvenogens, have been explored for their potential in insect pest control. These biochemically activated hormonogenic compounds, derived from biologically active alcohols, showcase the utility of such chemical entities in developing environmentally friendly pest management strategies (Wimmer et al., 2007).

Enzymatic Reactions

• The compound also finds application in studies focusing on the enzymatic kinetic resolution of primary amines, which is crucial for producing enantiomerically pure substances. Such processes are vital in the pharmaceutical industry for the synthesis of chiral drugs, demonstrating the compound's significance in improving industrial synthesis methods (Nechab et al., 2007).